Cas no 1006593-89-0 (2,5-Dibromo-3-cyanobenzoic acid)

• Product Name: 2,5-Dibromo-3-cyanobenzoic acid
• CAS No: 1006593-89-0
• MF: C₈H₃Br₂NO₂
• MW: 304.922920465469
• CID: 4974237
• Update Time: 2025-10-28

2,5-Dibromo-3-cyanobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,5-Dibromo-3-cyanobenzoic acid
• 3-Cyano-2,5-dibromobenzoic acid

• Inchi： 1S/C8H3Br2NO2/c9-5-1-4(3-11)7(10)6(2-5)8(12)13/h1-2H,(H,12,13)
• InChI Key： JFRZMHRYAGIQTD-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=CC(=CC=1C(=O)O)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 260
• XLogP3: 2.5
• Topological Polar Surface Area: 61.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2,5-Dibromo-3-cyanobenzoic acid

Recent Advances in the Application of 2,5-Dibromo-3-cyanobenzoic Acid (CAS: 1006593-89-0) in Chemical Biology and Pharmaceutical Research

2,5-Dibromo-3-cyanobenzoic acid (CAS: 1006593-89-0) is a halogenated benzoic acid derivative that has garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This compound, characterized by the presence of two bromine atoms and a cyano group on the benzoic acid scaffold, serves as a valuable intermediate in the synthesis of more complex molecules with potential biological activities. Recent studies have explored its utility in drug discovery, material science, and as a building block for the development of novel therapeutic agents.

One of the most notable applications of 2,5-dibromo-3-cyanobenzoic acid is its role in the synthesis of kinase inhibitors. Kinases are critical enzymes involved in various cellular processes, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Researchers have utilized this compound to develop selective kinase inhibitors by modifying its core structure to enhance binding affinity and specificity. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated the successful incorporation of 2,5-dibromo-3-cyanobenzoic acid into a series of small-molecule inhibitors targeting the JAK-STAT signaling pathway, which is implicated in several autoimmune diseases.

In addition to its pharmacological applications, 2,5-dibromo-3-cyanobenzoic acid has also been investigated for its potential in material science. Its halogenated structure makes it a suitable candidate for the development of organic semiconductors and photovoltaic materials. A study in Advanced Materials highlighted the use of this compound as a precursor for the synthesis of conjugated polymers with improved charge transport properties, which could pave the way for more efficient organic electronic devices.

The synthetic versatility of 2,5-dibromo-3-cyanobenzoic acid is further underscored by its role in the development of fluorescent probes. Researchers have exploited its bromine and cyano functional groups to create probes for detecting reactive oxygen species (ROS) in biological systems. A recent publication in Analytical Chemistry described the design of a ROS-sensitive probe based on this compound, which exhibited high selectivity and sensitivity in live-cell imaging experiments. This advancement holds promise for better understanding oxidative stress-related diseases.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 2,5-dibromo-3-cyanobenzoic acid. Current methods often involve multi-step reactions with moderate yields, prompting researchers to explore more efficient synthetic routes. A recent preprint on ChemRxiv proposed a novel catalytic approach using palladium complexes, which significantly improved the yield and reduced the reaction time. Such innovations are critical for enabling broader utilization of this compound in industrial and academic settings.

In conclusion, 2,5-dibromo-3-cyanobenzoic acid (CAS: 1006593-89-0) continues to be a compound of interest in chemical biology and pharmaceutical research. Its diverse applications, ranging from drug discovery to material science, highlight its importance as a versatile building block. Ongoing research efforts are expected to further elucidate its potential and address existing challenges, ultimately contributing to advancements in these fields.